Cas no 1804033-54-2 (2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine
• CAS No: 1804033-54-2
• MF: C₈H₅F₄N₃O
• MW: 235.13841509819
• CID: 4910957
• Update Time: 2025-10-21

2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F4N3O/c9-2-4-1-6(16-8(10,11)12)7(14)15-5(4)3-13/h1H,2H2,(H2,14,15)
• InChI Key： LTESROCEPOXCLM-UHFFFAOYSA-N
• SMILES： FCC1=C(C#N)N=C(C(=C1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 1.9
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine

Introduction to 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1804033-54-2)

2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804033-54-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including its amino, cyano, fluoromethyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The significance of 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine lies in its versatility as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced pharmacological properties. The presence of fluorine atoms in particular has been shown to modulate the metabolic stability and binding affinity of drug candidates, making this compound a valuable asset in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of their activity is often associated with various diseases, including cancer. The pyridine core of 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine provides a scaffold that can be modified to target specific kinase domains. Recent studies have demonstrated that fluorinated pyridines can improve the selectivity and potency of kinase inhibitors, thereby reducing off-target effects and enhancing therapeutic efficacy.

Furthermore, the cyano group in the molecule introduces a polar site that can interact with biological targets through hydrogen bonding or ionic interactions. This feature makes it particularly useful for designing molecules that require precise spatial orientation within a binding pocket. The trifluoromethoxy group adds another layer of complexity, influencing both the electronic properties and solubility of the compound. These characteristics make 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine a promising candidate for further exploration in drug discovery.

In agrochemical research, this compound has shown potential as a precursor for developing novel pesticides and herbicides. The structural motifs present in 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine can be leveraged to create molecules that disrupt essential biological pathways in pests while minimizing harm to non-target organisms. The fluorine atoms, in particular, have been linked to improved resistance management in crop protection agents.

The synthesis of 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to streamline the preparation process. These methods not only improve efficiency but also allow for greater scalability, which is essential for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine derivatives. Molecular modeling studies have identified key interactions between the substituents and target proteins, providing insights into how these compounds can be optimized for better performance. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The safety profile of 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine is another critical consideration. While preliminary studies suggest that it exhibits moderate solubility in organic solvents, its behavior under various environmental conditions remains an area of active investigation. Researchers are focusing on developing sustainable synthetic routes that minimize waste and hazardous byproducts.

In conclusion, 2-Amino-6-cyano-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1804033-54-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further development in pharmaceuticals and agrochemicals. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in advancing chemical biology and material science.